2-Chlorobenzyl 5-phenyl-1,3,4-oxadiazol-2-yl sulfone

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfonyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H11ClN2O3S/c16-13-9-5-4-8-12(13)10-22(19,20)15-18-17-14(21-15)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: WRUZVKFEFPMCNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)S(=O)(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C15H11ClN2O3S
• Molecular Weight: 334.8 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles are synthesized by cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. The synthesized compounds are characterized by FT-IR, LCMS, and NMR spectral techniques.

Molecular Structure Analysis

The oxadiazole ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Depending on the electron-withdrawing and donating substituents in the positions of the oxadiazole ring, a wide range of compounds has been designed, synthesized, and subjected to various applications.

Physical And Chemical Properties Analysis

The properties of oxadiazoles can vary based on their substituents and the positions of these substituents in the ring. These variations allow these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Scientific Research Applications

Therapeutic Applications

1,3,4-Oxadiazole derivatives exhibit a plethora of bioactivities, making them focal points in drug development for a variety of diseases. Their unique structure allows for effective binding with biological enzymes and receptors through multiple weak interactions. These derivatives have been explored for their anticancer, antibacterial, antifungal, antitubercular, anti-inflammatory, antiviral, and many other medicinal properties (G. Verma et al., 2019). The synthesis of these compounds involves innovative methodologies, emphasizing the potential for 2-Chlorobenzyl 5-phenyl-1,3,4-oxadiazol-2-yl sulfone to be applied in similar therapeutic contexts.

Material Science Applications

In the realm of materials science, oxadiazole compounds, including those with sulfone groups, have been investigated for their utility in creating novel polymers and luminescent materials. Their excellent thermal and chemical stability, coupled with high photoluminescence quantum yield, make them suitable for applications as metal-ion sensors and in the development of fluorescent materials (D. Sharma et al., 2022). This suggests potential for 2-Chlorobenzyl 5-phenyl-1,3,4-oxadiazol-2-yl sulfone in sensor technology and advanced material development.

Environmental Science Applications

Sulfone derivatives have been highlighted for their significance in environmental science, particularly in the microbial degradation of pollutants. Studies on the environmental fate of such compounds indicate their potential biodegradability and the role they could play in the breakdown of persistent organic pollutants (Jinxia Liu & Sandra Mejia Avendaño, 2013). This opens avenues for research into the environmental applications of 2-Chlorobenzyl 5-phenyl-1,3,4-oxadiazol-2-yl sulfone, particularly in the context of pollutant degradation and environmental remediation efforts.

Mechanism of Action

While specific mechanisms of action can vary, oxadiazoles have been found to exhibit a wide range of biological activities, including anticancer, antidiabetic, antiviral, anti-inflammatory, antibacterial, and antifungal properties.

Future Directions

Oxadiazoles continue to be a promising scaffold in medicinal chemistry. Future research may focus on designing and synthesizing new oxadiazole derivatives with improved properties and activities.